Cas no 1804210-17-0 (Ethyl 3-(3-bromopropyl)-2-(hydroxymethyl)benzoate)

Ethyl 3-(3-bromopropyl)-2-(hydroxymethyl)benzoate is a brominated aromatic ester compound featuring both a hydroxymethyl and a bromopropyl functional group. This structure makes it a versatile intermediate in organic synthesis, particularly for constructing complex molecules through further functionalization or coupling reactions. The bromopropyl moiety offers reactivity for nucleophilic substitution, while the hydroxymethyl group provides a handle for oxidation or esterification. The ethyl ester enhances solubility in organic solvents, facilitating handling in synthetic workflows. This compound is useful in pharmaceutical and materials chemistry research, where precise functional group manipulation is required. Its balanced reactivity and stability make it a practical choice for multistep synthetic routes.

Ethyl 3-(3-bromopropyl)-2-(hydroxymethyl)benzoate structure

1804210-17-0 structure

Product Name:Ethyl 3-(3-bromopropyl)-2-(hydroxymethyl)benzoate

CAS No:1804210-17-0

MF:C₁₃H₁₇BrO₃

MW:301.176283597946

CID:4794708

Update Time:2025-06-07

Ethyl 3-(3-bromopropyl)-2-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-(3-bromopropyl)-2-(hydroxymethyl)benzoate
- Inchi： 1S/C13H17BrO3/c1-2-17-13(16)11-7-3-5-10(6-4-8-14)12(11)9-15/h3,5,7,15H,2,4,6,8-9H2,1H3
- InChI Key： FWGNKJWNBRYOPQ-UHFFFAOYSA-N
- SMILES： BrCCCC1C=CC=C(C(=O)OCC)C=1CO

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 7
Complexity: 233
XLogP3: 2.6
Topological Polar Surface Area: 46.5

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015003289-250mg	Ethyl 3-(3-bromopropyl)-2-(hydroxymethyl)benzoate	1804210-17-0	97%	250mg	475.20 USD	2021-05-31
Alichem	A015003289-500mg	Ethyl 3-(3-bromopropyl)-2-(hydroxymethyl)benzoate	1804210-17-0	97%	500mg	863.90 USD	2021-05-31
Alichem	A015003289-1g	Ethyl 3-(3-bromopropyl)-2-(hydroxymethyl)benzoate	1804210-17-0	97%	1g	1,519.80 USD	2021-05-31